Methyl 2-cyano-3-fluoro-6-methylbenzoate

• CAS RN: 1262418-06-3
• Molecular Formula: C10H8FNO2
• Molecular Weight: 193.17 g/mol
• IUPAC Name: methyl 2-cyano-3-fluoro-6-methylbenzoate
• InChI: InChI=1S/C10H8FNO2/c1-6-3-4-8(11)7(5-12)9(6)10(13)14-2/h3-4H,1-2H3
• InChI Key: NZYNXSONRQKRIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)F)C#N)C(=O)OC

Description

Methyl 2-cyano-3-fluoro-6-methylbenzoate is a useful research compound. Its molecular formula is C10H8FNO2 and its molecular weight is 193.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-fluoro-2-iodo-6-methylbenzoate (440 mg, 1.49 mmol) and copper(I) cyanide (200 mg, 2.24 mmol) were dissolved in N,N-dimethylformamide (5.5 mL) and the resulted solution was refluxed under nitrogen atmosphere for 3 hours. The solvent was removed under reduced pressure and the residue was diluted with dichloromethane and washed with 15% ammonium hydroxide. Organic phase was dried over sodium sulfate, filtered and evaporated. Column chromatography (n-hexane/ethyl acetate: 7/3) afforded title compound (210 mg, 73% yield).